2-Ethyl-2-vinyl-1,3-dioxolane
Overview
Description
2-Ethyl-2-vinyl-1,3-dioxolane is a cyclic organic compound that has gained significant attention in the scientific community due to its unique properties and potential applications. It is a colorless liquid that has a pleasant odor and is commonly used as a solvent in various industries. In recent years, researchers have been exploring the synthesis, mechanism of action, biochemical and physiological effects, and potential applications of this compound.
Scientific Research Applications
Synthesis and Characterization
- 2-Ethyl-2-vinyl-1,3-dioxolane is utilized in the synthesis of various compounds. For instance, it's involved in the preparation of 2-methyl-1,3-dioxolane-2-ethanol and 2-(2-bromoethyl)-2- methyl-1,3-dioxolane from 4-hydroxy-2-butanone, useful as methyl vinyl ketone equivalents (Petroski, 2002).
Polymerization and Material Science
2-Vinyl-1,3-dioxolane has been polymerized using α,α′-azobisisobutyronitrile (AIBN) or γ-ray irradiation, resulting in a white amorphous powder with specific solubility and thermal properties. This polymerization highlights its potential in creating novel polymeric materials (Kagiya et al., 1967).
In another study, the cationic ring-opening polymerization of 2-vinyl-1,3-dioxolane was explored at low temperatures, leading to the production of polymers containing both ester and dioxolane units. This demonstrates its versatility in polymer chemistry (Tada et al., 1966).
Chemical Transformations and Derivatives
Research has been conducted on the chemical transformations of 2,2-dialkyl-4-(vinyloxymethyl)-1,3-dioxolanes, showcasing the diverse chemical reactions and products that can be derived from this compound (Shostakovskii et al., 1966).
The synthesis of 1-bromo-3-butyn-2-one and 1,3-dibromo-3-buten-2-one from derivatives of 2-ethyl-2-vinyl-1,3-dioxolane further exemplifies its role in organic synthesis and the production of valuable chemical intermediates (Mekonnen et al., 2009).
properties
IUPAC Name |
2-ethenyl-2-ethyl-1,3-dioxolane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2/c1-3-7(4-2)8-5-6-9-7/h3H,1,4-6H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USRYHFPJVIKINJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(OCCO1)C=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50530468 |
Source
|
| Record name | 2-Ethenyl-2-ethyl-1,3-dioxolane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50530468 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
22515-82-8 |
Source
|
| Record name | 2-Ethenyl-2-ethyl-1,3-dioxolane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50530468 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(Benzo[d]isoxazol-3-yl)ethanone](/img/structure/B1626499.png)
![5,6,7,8-Tetrahydro-1H-[1]benzothieno[2,3-c][1,2,6]thiadiazin-4(3H)-one-2-oxide](/img/structure/B1626500.png)
![Ethyl 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)benzoate](/img/structure/B1626501.png)
![2-Phenyl-octahydro-pyrrolo[3,4-C]pyrrole](/img/structure/B1626511.png)
